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Compound of Interest

Compound Name: Roundup

Cat. No.: B1264058

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques and protocols
essential for minimizing the off-target movement of Roundup (glyphosate) spray, a critical
factor for ensuring experimental accuracy, environmental safety, and regulatory compliance.

Introduction to Spray Drift

Spray drift is the airborne movement of pesticide droplets from the application area to any
unintended site.[1][2] This phenomenon is a significant concern in agricultural and research
settings, as it can lead to damage of non-target crops, environmental contamination, and
unreliable experimental outcomes.[3][4] The primary factor influencing spray drift is the size of
the spray droplets; smaller droplets are more susceptible to off-target movement due to wind
and other environmental factors.[1][2][5] Droplets with a diameter of less than 200 microns are
particularly prone to drift.[1][2]

Key Factors Influencing Spray Drift

The potential for Roundup spray drift is influenced by a combination of equipment setup,
application technique, and environmental conditions. Understanding and controlling these
factors are paramount to minimizing off-target application.

Nozzle Selection and Droplet Size
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The selection of spray nozzles is a critical determinant of droplet size and, consequently, spray
drift.[6] Nozzles are classified based on the droplet size spectrum they produce, a system
standardized by the American Society of Agricultural and Biological Engineers (ASABE).[7][8]

[°]
Application Protocol:

» Nozzle Selection: Prioritize the use of drift-reducing nozzles such as air-induction (Al) or
venturi nozzles.[3][6] These nozzles are engineered to produce larger, coarser droplets that
are less susceptible to drift.[3][10] Examples include Turbo TeeJet, AIXR TeelJet, and Hypro
Ultra Lo-Drift nozzles.[6]

o Operating Pressure: Adhere to the manufacturer's recommended operating pressure for the
selected nozzle.[11] While lower pressures generally produce larger droplets, some drift-
reducing nozzles are designed to operate effectively at higher pressures while still
minimizing fine droplets.[6][12] Avoid exceeding 40 to 45 psi with standard flat-fan nozzles.
[13]

o ASABE Classification: Select nozzles that produce a "Medium" to "Ultra Coarse" spray
guality according to the ASABE S572.3 standard for most systemic herbicides like
glyphosate.[9][14][15]

Table 1: ASABE S572.3 Droplet Size Classification
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o Typical Droplet ] ]
Category Abbreviation Color Code ] . Drift Potential
Size (microns)

Extremely Fine XF Purple <60 Highest
Very Fine VF Red 60 - 145 Very High
Fine F Orange 145 - 225 High
Medium M Yellow 225 - 325 Moderate
Coarse C Blue 325 - 400 Low

Very Coarse VC Green 400 - 500 Very Low
Extremely )

Coarse XC White 500 - 650 Lowest
Ultra Coarse uc Black > 650 Minimal

Source: Adapted from ASABE S572.3 Standard[7][8][9][15]

Sprayer and Application Parameters

Proper sprayer setup and operation are crucial for effective drift management.
Application Protocol:

o Boom Height: Maintain the lowest possible boom height that still allows for uniform spray
coverage.[6][16] For 110-degree nozzles with 20-inch spacing, a boom height of 15 to 18
inches above the target is recommended.[6] A general guideline is to keep the boom 24
inches or less above the crop canopy.[6][16]

o Travel Speed: Reduce sprayer ground speed, ideally to less than 10 mph.[12] Higher speeds
can create air turbulence that lifts smaller droplets, increasing their potential to drift.[10][12]

e Spray Volume: Increasing the carrier volume (e.g., from 10 to 20 gallons per acre) can help
in producing larger droplets and reducing drift.[12]

Table 2: Effect of Application Parameters on Spray Drift
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Parameter

To Minimize Drift

Rationale

Nozzle Type

Air-Induction, Turbo, Pre-orifice

Produces larger, coarser
droplets.[3][10]

Operating Pressure

Lower (for standard nozzles)

Increases droplet size.[6]

Boom Height

Lower (e.g., < 24 inches)

Reduces droplet exposure to
wind.[6][16]

Travel Speed

Slower (e.g., < 10 mph)

Minimizes air turbulence and

vortex effects.[12]

Spray Volume

Higher (e.g., > 15 GPA)

Can increase droplet size and

reduce concentration of active

ingredient in driftable fines.[12]
[17]

Environmental Conditions

Environmental factors at the time of application play a significant role in spray drift.

Application Protocol:

e Wind Speed and Direction: Apply Roundup when wind speeds are low, ideally between 3

and 7 mph.[6][12] Avoid spraying in calm conditions (< 3 mph), as this may indicate a

temperature inversion, or in high winds (> 10 mph).[6][18] Always spray when the wind is

blowing away from sensitive areas.[12][13]

o Temperature and Humidity: Avoid spraying during hot and dry conditions (temperatures >

85°F and low relative humidity).[1][2] High temperatures and low humidity increase the rate

of droplet evaporation, leading to smaller droplets that are more prone to drift.[1][2][17]

o Temperature Inversions: Do not spray during a temperature inversion.[6][17] This

atmospheric condition, where a layer of warm air traps cooler air near the ground, can lead

to the long-distance drift of fine spray particles.[6][17] Inversions are common in the early

morning or late evening under clear skies and calm winds.[17]

Adjuvants
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Drift-reducing adjuvants can be added to the spray tank to modify the physical properties of the
spray solution and reduce the formation of fine droplets.[11][19] These adjuvants, often
polymers, increase the viscosity of the spray mixture, resulting in a coarser droplet spectrum.
[19]

Application Protocol:

e Product Selection: Choose a drift-reducing adjuvant that is compatible with Roundup and
the specific nozzle type being used.[12][20]

o Label Instructions: Always follow the adjuvant manufacturer's label instructions for mixing
ratios and application guidelines.[20]

 Integrated Approach: While beneficial, drift-reducing adjuvants should be used as part of an
integrated drift management strategy and not as a substitute for proper nozzle selection and
application practices.[18][21] Research indicates that nozzle selection often has a greater
impact on drift reduction than adjuvants alone.[21]

Experimental Protocols

The following are generalized protocols for evaluating the effectiveness of different drift-
reduction techniques.

Protocol for Evaluating Nozzle Performance

Objective: To quantify the droplet size distribution and drift potential of different spray nozzles.
Methodology:

» Nozzle Selection: Choose a range of nozzles for comparison (e.g., standard flat-fan, pre-
orifice, air-induction).

e Sprayer Setup: Mount the selected nozzle on a laboratory or field sprayer.

o Operating Parameters: Set the desired operating pressure and flow rate according to the
manufacturer's specifications.

e Droplet Size Analysis:
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o Utilize a laser diffraction instrument to measure the droplet size spectrum produced by
each nozzle under static conditions.

o Determine key droplet size parameters, including the Volume Median Diameter (VMD or
Dv0.5), Dv0.1, and Dv0.9.[9]

o Calculate the percentage of the spray volume comprised of fine droplets (< 150-200
microns).

e Wind Tunnel Analysis:
o Place the spraying system in a wind tunnel with a controlled wind speed.

o Position water-sensitive paper or other collection media at various distances downwind
from the nozzle.

o Quantify the spray deposition at each collection point to determine the drift profile.

o Data Analysis: Compare the droplet size spectra and drift profiles for each nozzle to assess
their relative drift potential.

Protocol for Assessing the Efficacy of Drift-Reducing
Adjuvants

Objective: To determine the effect of a drift-reducing adjuvant on droplet size and spray drift.
Methodology:

e Spray Solution Preparation: Prepare two spray solutions: one with Roundup and water, and
another with Roundup, water, and the recommended concentration of the drift-reducing
adjuvant.

» Nozzle Selection: Choose a standard nozzle type for the evaluation.

» Droplet Size and Drift Analysis: Repeat the procedures outlined in Protocol 3.1 for both spray
solutions.
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o Data Analysis: Compare the droplet size spectra and drift profiles of the two solutions to
quantify the adjuvant's impact on drift reduction.

Visualizations
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Caption: Key factors influencing Roundup spray drift potential.
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Caption: Workflow for evaluating drift reduction strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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